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Compound of Interest
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Cat. No.: B1673399

For Researchers, Scientists, and Drug Development Professionals

Introduction

Homosalate is an organic compound widely used as a UVB filter in sunscreens and other
personal care products to protect the skin from sun damage. Due to its widespread use and
potential for environmental release through recreational activities and wastewater,
understanding its ecotoxicological effects on aquatic organisms is crucial for environmental risk
assessment. This document provides detailed application notes and standardized protocols for
assessing the ecotoxicity of homosalate on the freshwater crustacean Daphnia magna, a key
indicator species in aquatic toxicology.

The protocols outlined below are based on internationally recognized guidelines, primarily
those from the Organisation for Economic Co-operation and Development (OECD), to ensure
data quality and comparability. These notes are intended to guide researchers in conducting
acute and chronic toxicity tests to determine the potential impact of homosalate on the
survival, mobility, and reproduction of Daphnia magna.

Physicochemical Properties of Homosalate

Understanding the physicochemical properties of homosalate is essential for designing and
interpreting ecotoxicity studies. Homosalate is characterized by its low water solubility and
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high lipophilicity, which influences its bioavailability and potential for bioaccumulation in aquatic
organisms.[1]

Property Value Source

) 3,3,5-Trimethylcyclohexyl
Chemical Name

salicylate
CAS Number 118-56-9
Molecular Formula C16H2203
Molecular Weight 262.34 g/mol [2]
Water Solubility 0.5 mg/L [2]
Log Kow (Octanol-Water >4 Inferred from lipophilicity[1]

Partition Coefficient)

Acute Ecotoxicity Testing Protocol: Daphnia magna
Immobilization Test (OECD 202)

This protocol describes an acute 48-hour static test to determine the concentration of
homosalate that causes immobilization in 50% of the exposed Daphnia magna population
(ECso).

Principle

Young daphnids, aged less than 24 hours, are exposed to a range of homosalate
concentrations for 48 hours. The number of immobilized daphnids is recorded at 24 and 48
hours and compared to a control group to calculate the ECso.

Materials and Methods

o Test Organism:Daphnia magna neonates (< 24 hours old) from a healthy, laboratory-
maintained culture.

e Test Substance: Homosalate (analytical grade).
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o Test Medium: Reconstituted water (e.g., Elendt M7 medium) with a pH of 7.0-8.5 and
hardness of 140-250 mg/L as CaCOs.

» Test Vessels: Glass beakers of sufficient capacity (e.g., 100 mL).

o Apparatus: pH meter, dissolved oxygen meter, temperature-controlled incubator or water
bath (20 + 1°C), stereomicroscope.

Experimental Procedure

e Preparation of Test Solutions: Due to the low water solubility of homosalate, a stock solution
should be prepared using a water-accommodated fraction (WAF) method or by using a
minimal amount of a suitable solvent (e.g., acetone, dimethyl sulfoxide) that is non-toxic to
daphnids at the concentration used. Prepare a geometric series of at least five test
concentrations and a control (and a solvent control if a solvent is used).

o Test Setup: Add the prepared test solutions to the test vessels. Introduce at least 20
daphnids, divided into at least four replicates of five daphnids each, to each test
concentration and control.

 Incubation: Incubate the test vessels for 48 hours at 20 + 1°C under a 16:8 hour light:dark
photoperiod. Daphnids are not fed during the test.

e Observations: At 24 and 48 hours, count the number of immobilized daphnids in each
replicate. Daphnids are considered immobilized if they are unable to swim within 15 seconds
after gentle agitation of the test vessel.

o Data Analysis: Calculate the 48-hour ECso value and its 95% confidence limits using
appropriate statistical methods (e.g., probit analysis, logistic regression).

Acute Toxicity Data for Homosalate on Daphnia magna

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1673399?utm_src=pdf-body
https://www.benchchem.com/product/b1673399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Endpoint Value Exposure Duration  Source

ECso (Immobilization) > 30 pg/L 48 hours [3]

2.66-3.67 mg L~ (for
ECso (Immobilization) Octocrylene, another 48 hours [4]
UV filter)

ICso (Freshwater

1.46mg L1 - 4
Plants) 9 4

Note: Specific experimental ECso values for homosalate on Daphnia magna are not
consistently reported in the literature. The available data suggests low acute toxicity in some
studies, while others classify it as acutely toxic to other aquatic organisms.

Chronic Ecotoxicity Testing Protocol: Daphnia
magnha Reproduction Test (OECD 211)

This protocol describes a 21-day semi-static or flow-through test to determine the effects of
homosalate on the reproductive output of Daphnia magna. The primary endpoint is the No
Observed Effect Concentration (NOEC), the highest concentration at which no statistically
significant adverse effect on reproduction is observed.

Principle

Young female daphnids are exposed to a range of homosalate concentrations over a 21-day
period, encompassing several broods. The total number of living offspring produced per parent
animal is compared to a control group to determine the NOEC and the Lowest Observed Effect
Concentration (LOEC).

Materials and Methods

¢ Test Organism:Daphnia magna neonates (< 24 hours old).
o Test Substance: Homosalate (analytical grade).

o Test Medium: Reconstituted water, as in the acute test.
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Food: A suitable food source, such as a suspension of green algae (e.g., Raphidocelis
subcapitata) and/or a yeast-cereal grass-trout food mixture, should be provided daily.

Test Vessels: Glass beakers of sufficient capacity to allow for individual housing of daphnids
(e.g., 100 mL).

Apparatus: As in the acute test.

Experimental Procedure

Preparation of Test Solutions: Prepare test solutions as described for the acute test. The test
medium should be renewed at least three times a week (semi-static method).

Test Setup: Individually place one daphnid in each test vessel containing the respective test
solution. Use at least 10 replicates for each test concentration and control.

Incubation and Feeding: Incubate the test vessels for 21 days under the same conditions as
the acute test. Provide a controlled amount of food daily to each daphnid.

Observations: Daily, record the survival of the parent daphnids and count and remove all
offspring.

Data Analysis: At the end of the 21-day period, calculate the total number of live offspring per
surviving parent animal for each concentration. Determine the NOEC and LOEC for
reproduction by comparing the treatment groups to the control using appropriate statistical
tests (e.g., Dunnett's test or Williams' test).

Chronic Toxicity Data for Homosalate on Daphnia magna
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. Exposure
Endpoint Value . Effect Source
Duration

NOEC .

_ Not available 21 days - -
(Reproduction)
LOEC

) Not available 21 days - -
(Reproduction)

Significant
10 - 100 pg/L 21 days reduction in body  [5]

length

Note: Specific chronic reproduction data (NOEC/LOEC) for homosalate on Daphnia magna is

limited in publicly available literature. The available information suggests potential sublethal

effects on growth.

Visualizations

Experimental Workflow for Ecotoxicity Testing
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Caption: Workflow for acute and chronic ecotoxicity testing of homosalate on Daphnia magna.

Hypothesized Signaling Pathway of Homosalate Toxicity
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Caption: Hypothesized toxicity pathway of homosalate in Daphnia magna.

Conclusion

The provided protocols and data offer a framework for the standardized ecotoxicity assessment
of homosalate using Daphnia magna. While some experimental data is available, there are
notable gaps in the literature regarding the chronic reproductive toxicity of homosalate. The
lipophilic nature of homosalate suggests that bioaccumulation and long-term exposure
scenarios are of particular concern. Further research, following standardized guidelines, is
necessary to fully characterize the environmental risks posed by this widely used UV filter. The
potential for endocrine disruption and oxidative stress are key areas for future mechanistic
studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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